3-Chloro-4,5,6-trimethoxypyridazine
Overview
Description
3-Chloro-4,5,6-trimethoxypyridazine (CTMP) is a heterocyclic compound that has gained attention in recent years due to its potential use in scientific research. CTMP is a derivative of pyridazine and is structurally similar to other pyridazine derivatives such as pyridazinone and pyridazinylpiperazine. The compound has been shown to have various biological effects and has been used in several research studies.
Mechanism of Action
The mechanism of action of 3-Chloro-4,5,6-trimethoxypyridazine is not fully understood, but it is believed to involve the inhibition of MAO. MAO is an enzyme that breaks down neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting MAO, this compound can increase the levels of these neurotransmitters in the brain, leading to increased neurotransmission and potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its MAO inhibitory effects, this compound has been shown to modulate dopamine release and uptake. The compound has also been shown to have potential anti-inflammatory effects and may have a role in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-Chloro-4,5,6-trimethoxypyridazine has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize and is readily available. This compound has also been shown to have potential as a pharmacological tool for the study of neurological disorders. However, there are also limitations to the use of this compound in laboratory experiments. The compound has not been extensively studied, and its long-term effects are not fully understood. Additionally, this compound may have potential side effects and should be used with caution.
Future Directions
There are several potential future directions for the study of 3-Chloro-4,5,6-trimethoxypyridazine. One area of research could focus on the compound's potential as a treatment for neurological disorders such as Parkinson's disease. Another area of research could focus on the compound's anti-inflammatory effects and its potential use in the treatment of inflammatory diseases. Additionally, further research could be conducted to better understand the long-term effects and potential side effects of this compound.
Scientific Research Applications
3-Chloro-4,5,6-trimethoxypyridazine has been used in various scientific research studies due to its potential as a pharmacological tool. The compound has been shown to have several biological effects, including the inhibition of monoamine oxidase (MAO) and the modulation of dopamine release. This compound has also been shown to have potential as a treatment for Parkinson's disease and other neurological disorders.
properties
IUPAC Name |
3-chloro-4,5,6-trimethoxypyridazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O3/c1-11-4-5(12-2)7(13-3)10-9-6(4)8/h1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAWZSZVPTIGNQI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=NN=C1OC)Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30702080 |
Source
|
| Record name | 3-Chloro-4,5,6-trimethoxypyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30702080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
32380-11-3 |
Source
|
| Record name | 3-Chloro-4,5,6-trimethoxypyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30702080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(7-Oxa-4-azaspiro[2.5]octan-6-YL)methanol](/img/structure/B3391873.png)
